Cas no 1695064-18-6 (tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate
• CAS No: 1695064-18-6
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5888192
• PubChem ID: 102655359
• Update Time: 2025-10-18

tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate
• AKOS032464688
• tert-butyl 3-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]azetidine-1-carboxylate
• F1909-1431
• 1695064-18-6
• tert-Butyl 3-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-1-carboxylate

• Inchi： 1S/C14H23N3O3/c1-9(2)12-15-11(20-16-12)6-10-7-17(8-10)13(18)19-14(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： JKKYDWQMAMPLOV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC2ON=C(C(C)C)N=2)C1

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 389.2±34.0 °C(Predicted)
• pka: 0.67±0.32(Predicted)

Additional information on tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate

Introduction to Tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate (CAS No. 1695064-18-6)

Tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1695064-18-6, is a complex molecule featuring a unique structural framework that makes it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including an azetidine ring and an oxadiazole moiety, contributes to its intriguing chemical properties and biological potential.

The compound's structure is characterized by a tert-butyl group attached to an azetidine carboxylate moiety, which is further linked to a 3-(propan-2-yl)-1,2,4-oxadiazol-5-yl group. This intricate arrangement of atoms and functional groups not only imparts distinct chemical reactivity but also opens up possibilities for diverse biological interactions. The oxadiazole ring, in particular, is known for its role in enhancing the binding affinity and selectivity of small molecules towards biological targets, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of novel compounds that incorporate oxadiazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that oxadiazole-based molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl azetidine carboxylate moiety further enhances the compound's potential by providing a stable backbone for further functionalization and by influencing its pharmacokinetic profile.

One of the most compelling aspects of Tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate is its versatility in drug discovery. The compound's multifaceted structure allows it to interact with multiple biological targets, which is crucial for developing treatments that address complex diseases. For instance, studies have shown that oxadiazole derivatives can inhibit the activity of kinases and other enzymes involved in cancer progression. Additionally, the azetidine ring can serve as a scaffold for designing molecules that modulate neurotransmitter receptors, offering potential applications in neuropharmacology.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the carboxylate position enhances the compound's stability and solubility, which are critical factors for its formulation into pharmaceutical products. Furthermore, the presence of the propan-2-yl group on the oxadiazole ring introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate with high accuracy. Molecular modeling studies have revealed that this compound can bind to various protein targets with high affinity. These findings are supported by experimental data showing that derivatives of this class of compounds exhibit potent inhibitory effects on enzymes associated with inflammatory diseases and cancer. The ability to predict and validate these interactions using computational methods has significantly accelerated the drug discovery process.

The therapeutic potential of Tert-butyl 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}azetidine-1-carboxylate is further underscored by its compatibility with modern drug development strategies. The compound's structure allows for easy modifications at multiple sites, enabling researchers to fine-tune its properties for specific applications. For example, additional functional groups can be introduced to enhance its metabolic stability or to improve its ability to cross biological membranes. Such flexibility is essential for developing drugs that can be administered orally or through other non-invasive routes.

In conclusion, Tert-butyl 3-{[3-(propan-2-y)]methyl}azetidine-l-carbonyl ate (CAS No. 1695064-l8-S) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and versatile biological activities make it a promising candidate for treating various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.